Cas no 96886-77-0 (2,6-Piperazinedione,4,4'-[(1R)-1-methyl-1,2-ethanediyl]bis[1-methyl- (9CI))

• Product Name: 2,6-Piperazinedione,4,4'-[(1R)-1-methyl-1,2-ethanediyl]bis[1-methyl- (9CI)
• CAS No: 96886-77-0
• MF: C₁₃H₂₀N₄O₄
• MW: 296.322302818298
• CID: 806717
• PubChem ID: 126086
• Update Time: 2025-04-19

2,6-Piperazinedione,4,4'-[(1R)-1-methyl-1,2-ethanediyl]bis[1-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperazinedione,4,4'-[(1R)-1-methyl-1,2-ethanediyl]bis[1-methyl- (9CI)
• ICRF 239
• 4,4'-(1-Methyl-1,2-ethanediyl)bis(1-methyl-2,6-piperazinedione)
• V69OO674CF
• (R)-1,2-bis(4-methyl-3,5-dioxopiperazin-1-yl)propane
• 96886-77-0
• Q27291589
• 4,4'-(Propane-1,2-diyl)bis(1-methylpiperazine-2,6-dione)
• UNII-V69OO674CF
• 2,6-Piperazinedione, 4,4'-(1-methyl-1,2-ethanediyl)bis(1-methyl-, (R)-
• Icrf-239
• 1,2-BIS(4-METHYL-3,5-DIOXOPIPERAZIN-1-YL)PROPANE, (R)-
• 2,6-PIPERAZINEDIONE, 4,4'-((1R)-1-METHYL-1,2-ETHANEDIYL)BIS(1-METHYL-
• DTXSID30914262
• SCHEMBL9720830

• Inchi： 1S/C13H20N4O4/c1-9(17-7-12(20)15(3)13(21)8-17)4-16-5-10(18)14(2)11(19)6-16/h9H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： GBSPLYVCKRQDRS-SECBINFHSA-N
• SMILES： O=C1CN(CC(N1C)=O)[C@H](C)CN1CC(N(C)C(C1)=O)=O

Computed Properties

• Exact Mass: 296.14845513g/mol
• Monoisotopic Mass: 296.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 81.2Ų